Cas no 1315368-05-8 (1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1315368-05-8
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5207690
• Update Time: 2025-11-06

1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C9H13ClN2O/c1-7-9(6-13)8(2)12(11-7)5-3-4-10/h6H,3-5H2,1-2H3
• InChI Key： WMEIQUKZSZXOKH-UHFFFAOYSA-N
• SMILES： ClCCCN1C(C)=C(C=O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9

Additional information on 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

Introduction to 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 1315368-05-8)

1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1315368-05-8, exhibits a unique structural framework that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both chloro and aldehyde functional groups in its molecular structure provides a versatile platform for further chemical modifications, enabling its application in diverse synthetic pathways.

The pyrazole core is a prominent heterocyclic scaffold that is widely recognized for its biological significance. Pyrazole derivatives have been extensively studied due to their broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, the substitution pattern in 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde contributes to its potential as a building block for more complex pharmacophores. The chloropropyl group introduces a reactive site for nucleophilic substitution reactions, while the aldehyde functionality allows for condensation reactions with various nucleophiles, such as amines and hydrazines.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug discovery. The structural flexibility of pyrazole allows for the design of molecules that can interact with biological targets in multiple ways. For instance, studies have demonstrated that pyrazole-based compounds can modulate enzyme activity and receptor binding, making them promising candidates for therapeutic intervention. The specific arrangement of substituents in 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is thought to enhance its binding affinity to certain biological receptors, thereby improving its pharmacological efficacy.

In the context of synthetic methodologies, 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde serves as a key intermediate in the synthesis of more complex heterocyclic compounds. The aldehyde group can be readily converted into other functional groups through oxidation or reduction reactions, while the chloropropyl side chain can undergo various transformations, including etherification or thioether formation. These properties make it an invaluable reagent in multi-step synthetic routes aimed at producing novel bioactive molecules.

The compound's relevance extends to the field of materials science as well. Pyrazole derivatives have been explored for their potential applications in organic electronics and catalysis. The electron-deficient nature of the pyrazole ring can be leveraged to design molecules with specific electronic properties, making them suitable for use in optoelectronic devices. Additionally, the reactivity of 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde has been investigated in catalytic systems, where it can act as a ligand or substrate in various organic transformations.

From a research perspective, the synthesis and characterization of 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde have provided insights into new synthetic strategies and reaction mechanisms. Researchers have employed innovative techniques such as transition metal-catalyzed cross-coupling reactions to functionalize this compound further. These studies not only contribute to the development of new methodologies but also expand the chemical toolbox available for medicinal chemists.

The pharmacological potential of this compound has been further explored through computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions between 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde and biological targets, providing a rational basis for designing more effective derivatives. Experimental validation through high-throughput screening has corroborated these findings, highlighting the compound's promise as a lead molecule in drug discovery.

In conclusion, 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 1315368-05-8) is a multifaceted compound with significant applications in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in both academic and industrial settings.